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Compound of Interest

Compound Name: 2-(2-Pyrazinyl)-2-propanol

Cat. No.: B15321089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthetic pathway for 2-(2-Pyrazinyl)-2-propanol, a
valuable building block in medicinal chemistry and drug development. The synthesis is

presented as a two-step process commencing from readily available 2-cyanopyrazine. This

document provides detailed experimental protocols, quantitative data, and logical diagrams to

facilitate its application in a research and development setting.

Overview of the Synthetic Pathway
The synthesis of 2-(2-Pyrazinyl)-2-propanol is most effectively achieved through a two-step

sequence involving the initial formation of a key ketone intermediate, 2-acetylpyrazine, followed

by a nucleophilic addition of a methyl group. The overall transformation is outlined below:
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Step 1: Synthesis of 2-Acetylpyrazine

Step 2: Synthesis of 2-(2-Pyrazinyl)-2-propanol
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Caption: Overall synthetic workflow for 2-(2-Pyrazinyl)-2-propanol.

Experimental Protocols
Step 1: Synthesis of 2-Acetylpyrazine from 2-
Cyanopyrazine
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This procedure is adapted from established patent literature, which describes the synthesis of

2-acetylpyrazine via a Grignard reaction with 2-cyanopyrazine.[1][2] A copper catalyst can be

employed to improve the reaction rate and yield.[1]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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